molecular formula C6H6BrLiN2O2 B2426460 Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate CAS No. 2445794-59-0

Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate

Cat. No. B2426460
CAS RN: 2445794-59-0
M. Wt: 224.97
InChI Key: UKFCGZZTYMWEND-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate, also known as LiBr-DMIC, is a compound that belongs to the class of imidazole derivatives. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .


Molecular Structure Analysis

The molecular formula of Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate is C6H6BrLiN2O2. The molecular weight is 224.97. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .

Scientific Research Applications

Anti-Cancer Activity

Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate has been investigated for its anti-cancer properties. Researchers have designed and synthesized novel derivatives based on this compound. Notably, 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole derivatives exhibited high anti-tumor activity . These compounds were evaluated against various cancer cell lines (Hela, A549, HepG2, and MCF-7) using the MTT assay. Key findings include:

Antimicrobial Potential

While not extensively studied, imidazole-containing compounds like Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate have potential antimicrobial properties. For instance, related imidazole derivatives were synthesized and evaluated against bacteria such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes .

Catalyst Applications

Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate can serve as a catalyst in organic synthesis. Its unique structure and reactivity make it valuable for specific transformations.

Future Directions

Imidazole derivatives have been the focus of many researchers in the study of pharmaceutical compounds for many years . Researchers have investigated the effect of carboxamide moiety at positions 2 and 3, giving unique inhibitory properties to these compounds . It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance .

properties

IUPAC Name

lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7BrN2O2.Li/c1-3-8-5(7)4(6(10)11)9(3)2;/h1-2H3,(H,10,11);/q;+1/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UKFCGZZTYMWEND-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].CC1=NC(=C(N1C)C(=O)[O-])Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6BrLiN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.